4-(2,3-Difluoro-6-nitrophenyl)morpholine

• Molecular Formula: C10H10F2N2O3
• Molecular Weight: 244.19 g/mol
• IUPAC Name: 4-(2,3-difluoro-6-nitrophenyl)morpholine
• InChI: InChI=1S/C10H10F2N2O3/c11-7-1-2-8(14(15)16)10(9(7)12)13-3-5-17-6-4-13/h1-2H,3-6H2
• InChI Key: XVOGVXCGIQDLOD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=CC(=C2F)F)[N+](=O)[O-]

Description

4-(2,3-Difluoro-6-nitrophenyl)morpholine (CAS: 170432-55-0) is a morpholine derivative featuring a 2,3-difluoro-6-nitrophenyl substituent. Its InChIKey (XVOGVXCGIQDLOD-UHFFFAOYSA-N) confirms its unique stereoelectronic configuration . The compound is commercially available through three suppliers, reflecting its relevance in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations on the Aromatic Ring

Halogenation Patterns

• VPC-14449 (4-(4-(2,4-dibromo-1H-imidazol-1-yl)thiazol-2-yl)morpholine) :
  This compound replaces the difluoronitrophenyl group with a dibromoimidazole-thiazole system. The bromine atoms increase molecular weight and lipophilicity, which may enhance DNA-binding affinity, as suggested by ’s focus on DNA-targeting . However, synthetic discrepancies (e.g., incorrect bromine positioning altering NMR spectra) underscore the sensitivity of halogen placement to molecular properties .

• 4-(2,3-Difluoro-4-propoxyphenyl)-4'-pentyl-1,1'-bi(cyclohexane) :
  The propoxy group introduces steric bulk and ether-based solubility, contrasting with the nitro group’s electron-withdrawing nature. Such differences could influence applications in catalysis or surfactant design .

Core Heterocycle Modifications

• 1-(Morpholine-4-yl-methyl)-3-alkyl(aryl)-4-[4-(dimethylamino)-benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-ones: These triazole-morpholine hybrids () exhibit antioxidant properties due to the triazole ring’s redox activity. The absence of a nitro group in these compounds highlights how electronic effects (electron-withdrawing vs. electron-donating substituents) modulate biological activity .

Pharmacological Potential: Patent-Based Analogs

Recent patents (EP 4 374 877 A2) describe morpholine derivatives with trifluoromethyl and pyrimidine groups, such as 6-[[2,3-difluoro-4-(2-morpholin-4-ylethoxy)phenyl]methyl]-9-hydroxy-5-methyl-7-oxo-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-5,6-diazaspiro[3.5]non-8-ene-8-carboxamide. These complex structures suggest applications in kinase inhibition or anticancer therapy, where the morpholine ring likely improves solubility and target engagement .

Commercial Availability and Structural Trends

A survey of suppliers () reveals:

Compound Name	Substituents	Core Structure	Suppliers
4-(2,3-Difluoro-6-nitrophenyl)morpholine	2,3-difluoro-6-nitro	Morpholine	3
4-(2,3-Difluoro-4-propoxyphenyl)-...bi(cyclohexane)	2,3-difluoro-4-propoxy	Bicyclohexane	2
4-(2,3-Difluoro-5-methyl-phenyl)-piperazine-...	2,3-difluoro-5-methyl	Piperazine	2

The morpholine core is less common in commercially available analogs compared to bicyclohexane or piperazine systems, suggesting niche applications in drug discovery .

Key Research Insights and Inferences

• Electronic Effects : The nitro group in 4-(2,3-Difluoro-6-nitrophenyl)morpholine likely increases electrophilicity, making it a candidate for nucleophilic aromatic substitution—unlike brominated analogs (e.g., VPC-14449), which may prioritize halogen bonding .
• Synthetic Considerations : Fluorine atoms enhance metabolic stability and membrane permeability, whereas nitro groups offer versatility in downstream functionalization .